Cas no 107073-28-9 (3-(1H-pyrrol-1-yl)thiophene-2-carbaldehyde)

• Product Name: 3-(1H-pyrrol-1-yl)thiophene-2-carbaldehyde
• CAS No: 107073-28-9
• MF: C₉H₇NOS
• MW: 177.222980737686
• MDL: MFCD03086144
• CID: 127436
• PubChem ID: 2776536
• Update Time: 2025-07-20

3-(1H-pyrrol-1-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde,3-(1H-pyrrol-1-yl)-
• 3-(1H-Pyrrol-1-yl)-2-thiophenecarbaldehyde
• 3-(1H-PYRROL-1-YL)-2-THIOPHENECARBOXALDEHYDE
• 3-(1H-Pyrrol-1-yl)thiophene-2-carbaldehyde
• 3-pyrrol-1-ylthiophene-2-carbaldehyde
• 2-Thiophenecarboxaldehyde,3-(1H-pyrrol-1-yl)
• 3-pyrrolylthiophene-2-carbaldehyde
• 3-(1H-Pyrrol-1-yl)thiophene-2-carboxaldehyde
• FT-0613494
• 3-(1H-Pyrrol-1-yl)-2-thiophenecarbaldehyde, AldrichCPR
• DTXSID30380165
• W-204621
• CHEMBL4438996
• AKOS006228831
• CS-0329727
• AS-8850
• N-Carbobenzoxy-1,3-diaminopropaneHydrochloride
• 107073-28-9
• MFCD03086144
• 3-(1H-pyrrol-1-yl)-2-thiophenecarbaldehyde, 95+%
• 3-(1H-pyrrol-1-yl)thiophene-2-carbaldehyde

• MDL： MFCD03086144
• Inchi： 1S/C9H7NOS/c11-7-9-8(3-6-12-9)10-4-1-2-5-10/h1-7H
• InChI Key： CGPLIVBOMRNPHH-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C=O)N1C=CC=C1

Computed Properties

• Exact Mass: 177.02500
• Monoisotopic Mass: 177.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 338.4°Cat760mmHg
• Flash Point: 158.4°C
• Refractive Index: 1.64
• PSA: 50.24000
• LogP: 2.35130

3-(1H-pyrrol-1-yl)thiophene-2-carbaldehyde Security Information

• Hazard Category Code： 37/38-41-43
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3-(1H-pyrrol-1-yl)thiophene-2-carbaldehyde

Comprehensive Overview of 3-(1H-pyrrol-1-yl)thiophene-2-carbaldehyde (CAS No. 107073-28-9)

3-(1H-pyrrol-1-yl)thiophene-2-carbaldehyde is a heterocyclic organic compound that has garnered significant attention in recent years due to its versatile applications in pharmaceutical research, material science, and organic synthesis. With the CAS number 107073-28-9, this compound is often searched for its unique structural properties and potential uses in drug discovery and functional materials. Its molecular framework, combining a thiophene ring and a pyrrole moiety, makes it a valuable building block for designing novel molecules.

One of the most frequently asked questions about 3-(1H-pyrrol-1-yl)thiophene-2-carbaldehyde is its role in medicinal chemistry. Researchers have explored its derivatives as potential kinase inhibitors and antimicrobial agents, aligning with the growing demand for new therapeutic compounds. The compound's aldehyde functional group provides a reactive site for further chemical modifications, enabling the synthesis of diverse derivatives with tailored properties. This adaptability is particularly relevant in the context of personalized medicine and targeted drug delivery, which are hot topics in modern healthcare.

In the field of material science, 3-(1H-pyrrol-1-yl)thiophene-2-carbaldehyde has been investigated for its potential in developing conductive polymers and organic semiconductors. The thiophene component is known for its electron-rich nature, which is crucial for enhancing charge transport in optoelectronic devices. This aligns with the increasing interest in sustainable energy solutions and flexible electronics, as industries seek alternatives to traditional silicon-based materials.

The synthesis of 3-(1H-pyrrol-1-yl)thiophene-2-carbaldehyde typically involves cross-coupling reactions or Vilsmeier-Haack formylation, methods that are well-documented in organic chemistry literature. Its purification and characterization are critical steps, often involving techniques like HPLC, NMR spectroscopy, and mass spectrometry. These processes are essential for ensuring the compound's purity and suitability for high-end applications, such as pharmaceutical intermediates or advanced material precursors.

Another area of interest is the compound's potential in catalysis and green chemistry. As the scientific community shifts toward environmentally friendly practices, 3-(1H-pyrrol-1-yl)thiophene-2-carbaldehyde has been explored as a ligand or intermediate in catalytic cycles that minimize waste and energy consumption. This resonates with the global push for sustainable chemical processes and renewable resources, topics that dominate discussions in academic and industrial circles.

From a commercial perspective, the demand for 3-(1H-pyrrol-1-yl)thiophene-2-carbaldehyde is driven by its applications in high-value industries. Suppliers and manufacturers often highlight its high purity grades and custom synthesis options to cater to diverse research needs. The compound's CAS registry number 107073-28-9 serves as a key identifier in procurement databases, ensuring accurate sourcing for laboratories and production facilities.

In summary, 3-(1H-pyrrol-1-yl)thiophene-2-carbaldehyde (CAS No. 107073-28-9) is a multifaceted compound with broad relevance in pharmaceuticals, materials science, and green chemistry. Its structural features and reactivity make it a subject of ongoing research, particularly in areas like drug development and sustainable technologies. As scientific advancements continue, this compound is likely to play an even more prominent role in addressing contemporary challenges across multiple disciplines.